Cas no 22934-51-6 (5-Allyl-2-hydroxy-3-methoxybenzaldehyde)

• Product Name: 5-Allyl-2-hydroxy-3-methoxybenzaldehyde
• CAS No: 22934-51-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD06408022
• CID: 287419
• PubChem ID: 87560262
• Update Time: 2025-07-19

5-Allyl-2-hydroxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-3-methoxy-5-(2-propen-1-yl)-
• 5-Allyl-3-methoxysalicylaldehyde
• 2-hydroxy-3-methoxy-5-prop-2-enylbenzaldehyde
• NULL
• 3-methoxy-5-allylsalicylaldehyde
• 5-allyl-2-hydroxy-3-methoxy-benzaldehyde
• 5-Allyl-2-hydroxy-3-methoxybenzaldehyde
• 6-formyleugenol
• eugenol-5-aldehyde
• Benzaldehyde, 2-hydroxy-3-methoxy-5-(2-propenyl)-
• formyl eugenol
• FDHXEIOBIOVBEN-UHFFFAOYSA-N
• SBB091422
• VZ29996
• FT-0638270
• PS-11398
• Benzaldehyde, 2-hydroxy-3-methoxy-5-(2-propen-1-yl)-
• SCHEMBL2902218
• AK-087/42718162
• DTXSID70364888
• MFCD06408022
• A816435
• AKOS015888428
• 5-Allyl-2-hydroxy-3-methoxybenzaldehyde, AldrichCPR
• 22934-51-6
• A12303
• 2-hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzaldehyde
• DB-046027

• MDL： MFCD06408022
• Inchi： 1S/C11H12O3/c1-3-4-8-5-9(7-12)11(13)10(6-8)14-2/h3,5-7,13H,1,4H2,2H3
• InChI Key： FDHXEIOBIOVBEN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C=O)=CC(=C1)CC=C)O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: gt. 46.0 to 50.0 deg-C
• Boiling Point: 167°C/10mmHg(lit.)
• PSA: 46.53000
• LogP: 1.94180

5-Allyl-2-hydroxy-3-methoxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Allyl-2-hydroxy-3-methoxybenzaldehyde

Exploring the Versatile Applications and Properties of 5-Allyl-2-hydroxy-3-methoxybenzaldehyde (CAS No. 22934-51-6)

5-Allyl-2-hydroxy-3-methoxybenzaldehyde, with the CAS number 22934-51-6, is a specialized organic compound that has garnered significant attention in various industries due to its unique chemical structure and functional properties. This aromatic aldehyde, characterized by its allyl, hydroxy, and methoxy substituents, serves as a key intermediate in the synthesis of flavors, fragrances, and bioactive molecules. Its molecular formula, C₁₁H₁₂O₃, and distinct structural features make it a subject of interest for researchers and manufacturers alike.

In recent years, the demand for natural and synthetic flavor compounds has surged, driven by trends in the food and beverage industry. 5-Allyl-2-hydroxy-3-methoxybenzaldehyde is often explored for its potential to mimic or enhance vanilla-like and spicy notes, making it a valuable ingredient in flavor formulations. Consumers searching for "natural flavor enhancers" or "synthetic alternatives to vanilla" will find this compound particularly relevant, as it bridges the gap between cost-effective production and sensory appeal.

The compound's antioxidant and antimicrobial properties have also sparked interest in the cosmetic and pharmaceutical sectors. Studies suggest that derivatives of 5-Allyl-2-hydroxy-3-methoxybenzaldehyde may contribute to skincare formulations by combating oxidative stress or microbial growth. This aligns with the growing consumer focus on "clean beauty" and "sustainable skincare ingredients," topics frequently searched in AI-driven platforms and search engines. Researchers are actively investigating its role in green chemistry applications, further elevating its profile.

From a synthetic chemistry perspective, the CAS 22934-51-6 compound is notable for its reactivity. The presence of both aldehyde and hydroxyl groups allows for diverse chemical modifications, enabling the creation of custom derivatives tailored to specific industrial needs. This versatility is particularly appealing to laboratories focusing on "high-value chemical intermediates" or "specialty organic synthesis." Its compatibility with Grignard reactions and electrophilic substitutions further expands its utility.

Environmental and regulatory considerations are increasingly shaping the discourse around chemical compounds like 5-Allyl-2-hydroxy-3-methoxybenzaldehyde. As industries pivot toward eco-friendly production methods, this compound's potential for biodegradability and low toxicity profiles is under scrutiny. Searches for "sustainable aromatic aldehydes" or "green synthesis pathways" often highlight such molecules, reflecting a broader shift toward responsible chemistry.

In conclusion, 5-Allyl-2-hydroxy-3-methoxybenzaldehyde (22934-51-6) stands at the intersection of innovation and practicality. Its applications span flavor science, cosmetic chemistry, and pharmaceutical research, addressing contemporary demands for functionality and sustainability. As interest in "multifunctional organic compounds" grows, this molecule exemplifies how targeted chemical design can meet diverse industrial and consumer needs.